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Compound of Interest

Compound Name: Phenyl isopropylcarbamate-d7

Cat. No.: B589663 Get Quote

An In-depth Technical Guide to Phenyl Isopropylcarbamate-d7

This technical guide provides a comprehensive overview of Phenyl isopropylcarbamate-d7,

including its fundamental properties, and contextualizes its use through data on its non-

deuterated analogue, Phenyl isopropylcarbamate (Propham), and the structurally related

herbicide, Propanil. This document is intended for researchers, scientists, and professionals in

drug development and analytical chemistry.

Core Compound Identification
Chemical Identity and Properties

Phenyl isopropylcarbamate-d7 is the deuterium-labeled form of Phenyl isopropylcarbamate.

Deuterium labeling is a common strategy to create internal standards for quantitative analysis

by mass spectrometry (NMR, GC-MS, or LC-MS) and as tracers in metabolic studies.[1][2] The

physical and chemical properties of Phenyl isopropylcarbamate-d7 are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b589663?utm_src=pdf-interest
https://www.benchchem.com/product/b589663?utm_src=pdf-body
https://www.benchchem.com/product/b589663?utm_src=pdf-body
https://www.benchchem.com/product/b589663?utm_src=pdf-body
https://en.wikipedia.org/wiki/Propanil
https://www.researchgate.net/figure/Metabolism-of-propanil-in-vivo-including-the-clinical-toxicity-associated-with-each_fig1_24018990
https://www.benchchem.com/product/b589663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 1329835-22-4 [3][4][5]

Molecular Weight 186.26 g/mol [1][2][6]

Molecular Formula C₁₀H₆D₇NO₂ [1][2]

Synonyms

Phenyl N-isopropylcarbamate-

d7, Phenyl N-(1,1,1,2,3,3,3-

heptadeuteriopropan-2-

yl)carbamate

[3][4]

Unlabeled CAS Number 17614-10-7 [1][2][3][6]

Isotopic Enrichment 99 atom % D [6]

Biological Activity and Mechanism of Action
While specific biological activity data for Phenyl isopropylcarbamate-d7 is limited, the

mechanism of action of its non-deuterated counterpart, Phenyl isopropylcarbamate (Propham),

is well-documented as a herbicide. Carbamate derivatives, in general, are recognized for their

diverse biological activities and are used in the development of therapeutic agents.[3][7][8]

Herbicidal Action of Phenyl Isopropylcarbamate (Propham)

Propham acts as a selective herbicide that disrupts normal cell division in weeds.[9] Its

mechanism involves the inhibition of protein and amylase synthesis and affects the activity of

messenger RNA.[9] Studies on Nicotiana sylvestris have shown that Isopropyl N-phenyl

carbamate (IPC) does not depolymerize plant microtubules (MTs) but damages the

microtubule-organizing centers (MTOCs). This leads to MTOC fragmentation, splitting of the

spindle poles, and abnormal formation of the division spindle.[10]

Metabolism of Related Carbamates

The metabolism of the related herbicide, Propanil, provides insight into the potential metabolic

pathways for phenylcarbamates. Propanil is hydrolyzed in vivo to 3,4-dichloroaniline (3,4-DCA)

and propionic acid.[2][5] The subsequent N-oxidation of 3,4-DCA is responsible for toxic effects

such as methemoglobinemia.[2][5]
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Experimental Protocols
Detailed experimental protocols specifically utilizing Phenyl isopropylcarbamate-d7 are not

widely published. However, its primary application is as an internal standard in analytical

methods. Below is a generalized workflow for its use, alongside a relevant experimental

protocol for a related compound.

General Workflow for Use as an Internal Standard

Sample Preparation

Spike with known concentration of
Phenyl isopropylcarbamate-d7

Addition of Internal Standard

Extraction of Analytes

LC-MS/MS or GC-MS Analysis

Quantification of Target Analyte

Ratio of Analyte to Internal Standard Signal

Data Analysis

Click to download full resolution via product page

Workflow for using a deuterated internal standard.
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In Vitro Nephrotoxicity Assay for Propanil

This protocol, adapted from a study on the nephrotoxicity of Propanil, illustrates a typical in vitro

toxicology experiment where a deuterated standard like Phenyl isopropylcarbamate-d7 could

be used for quantification of the parent compound.[5]

Cell Isolation: Isolate isolated renal cortical cells (IRCCs) from male Fischer 344 rats using a

collagenase perfusion method.

Incubation: Incubate approximately 4 million cells/mL in flasks with vehicle (control) or

varying concentrations of Propanil (e.g., 0.1, 0.5, 1.0, or 2.0 mM).

Atmosphere Control: Equilibrate the atmosphere with 95% O₂/5% CO₂ with shaking.

Duration: Continue incubations for a set period (e.g., 120 minutes) at 37°C.

Cytotoxicity Measurement: At the end of the incubation, take an aliquot from each flask to

determine lactate dehydrogenase (LDH) release as a measure of cytotoxicity.

Analysis: Centrifuge the aliquots, and analyze the supernatant. For quantification of Propanil

and its metabolites, an internal standard like Phenyl isopropylcarbamate-d7 would be

added during the sample preparation for LC-MS analysis.

Signaling and Metabolic Pathways
While specific signaling pathways involving Phenyl isopropylcarbamate-d7 are not defined,

the metabolic pathway of the related herbicide Propanil is well-characterized and provides a

relevant example of arylamide metabolism.

Metabolic Pathway of Propanil

Propanil undergoes hydrolysis by acylamidases to form 3,4-dichloroaniline (3,4-DCA) and

propionic acid. 3,4-DCA can then be further metabolized through oxidation by cytochrome

P450 enzymes.
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Propanil

3,4-Dichloroaniline (3,4-DCA)
Hydrolysis

(Acylamidase)

Propionic Acid

Oxidized Metabolites
(e.g., 6-hydroxy-dichloroaniline)

Oxidation
(Cytochrome P450)
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Simplified metabolic pathway of Propanil.

Applications in Research and Development
The primary application of Phenyl isopropylcarbamate-d7 is as a high-purity internal standard

for the accurate quantification of Phenyl isopropylcarbamate (Propham) in various matrices,

including environmental and biological samples.

The broader class of phenyl carbamates has significant relevance in medicinal chemistry and

drug design. They serve as pivotal structural motifs in a wide range of pharmacologically active

compounds.[3] Carbamate derivatives are utilized as prodrugs to enhance the stability and

bioavailability of parent molecules.[7] Furthermore, various phenyl carbamate compounds have

been investigated for their potential in treating central nervous system (CNS) disorders,

movement disorders, and pain.[11][12][13] The study of deuterated analogues can provide

valuable insights into the pharmacokinetics and metabolic profiles of these potential therapeutic

agents.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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